Cas no 166405-50-1 (Benzoic acid, 4-[[(2,4,6-trimethylphenyl)sulfonyl]amino]-)

• Product Name: Benzoic acid, 4-[[(2,4,6-trimethylphenyl)sulfonyl]amino]-
• CAS No: 166405-50-1
• MF: C₁₆H₁₇NO₄S
• MW: 319.37548327446
• CID: 1347080
• PubChem ID: 780739
• Update Time: 2025-04-20

Benzoic acid, 4-[[(2,4,6-trimethylphenyl)sulfonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(2,4,6-trimethylphenyl)sulfonyl]amino]-
• 4-[(2,4,6-trimethylphenyl)sulfonylamino]benzoic acid
• 166405-50-1
• Oprea1_801732
• AB00075164-01
• SR-01000198493
• Oprea1_242449
• Z45512299
• 4-{[(2,4,6-trimethylphenyl)sulfonyl]amino}benzoic acid
• CBDivE_008047
• STK982218
• SR-01000198493-1
• AP-263/09021037
• AKOS001027284
• 4-[(mesitylsulfonyl)amino]benzoic acid
• DTXSID80354735

• Inchi： 1S/C16H17NO4S/c1-10-8-11(2)15(12(3)9-10)22(20,21)17-14-6-4-13(5-7-14)16(18)19/h4-9,17H,1-3H3,(H,18,19)
• InChI Key： JXAHGEJYVXYTAF-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(NC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 319.08791
• Monoisotopic Mass: 319.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 83.47